Cas no 74189-25-6 ((2S,5R,6S)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid Diphenylmethyl Ester)

• Product Name: (2S,5R,6S)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid Diphenylmethyl Ester
• CAS No: 74189-25-6
• MF: C₂₁H₂₀BrNO₃S
• MW: 446.357403755188
• CID: 5055384
• Update Time: 2023-11-22

(2S,5R,6S)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid Diphenylmethyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-bromo-3,3-dimethyl-7-oxo-, diphenylmethyl ester, (2S,5R,6S)-
• Sulbactam Impurity 18
• Tazobactam Acid Impurity 42
• (2S,5R,6S)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid Diphenylmethyl Ester

• Inchi： 1S/C21H20BrNO3S/c1-21(2)17(23-18(24)15(22)19(23)27-21)20(25)26-16(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12,15-17,19H,1-2H3/t15-,17-,19+/m0/s1
• InChI Key： AMBSBLJTIXEDCG-VDZJLULYSA-N
• SMILES： N12[C@@]([H])([C@@H](Br)C1=O)SC(C)(C)[C@@H]2C(OC(C1=CC=CC=C1)C1=CC=CC=C1)=O

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 557.1±50.0 °C at 760 mmHg
• Flash Point: 290.7±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

(2S,5R,6S)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid Diphenylmethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes